molecular formula C2H7P B1204785 Dimethylphosphine CAS No. 676-59-5

Dimethylphosphine

Cat. No.: B1204785
CAS No.: 676-59-5
M. Wt: 62.05 g/mol
InChI Key: YOTZYFSGUCFUKA-UHFFFAOYSA-N
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Description

It is a malodorous gas that condenses to a colorless liquid just below room temperature . This compound is notable for its use in various chemical reactions and industrial applications due to its unique properties.

Preparation Methods

Dimethylphosphine can be synthesized through several methods:

    Methylation of Phosphine: This method involves the reaction of phosphine with methylating agents. this approach is less practical compared to other methods.

    A more practical synthesis involves the reduction of tetramethyldiphosphine disulfide with tributylphosphine. The reaction proceeds as follows:

    Reduction of Tetramethyldiphosphine Disulfide: (CH3)2P(S)P(S)(CH3)2+P((CH2)3CH3)3+H2O(CH3)2PH+SP((CH2)3CH3)3+(CH3)2P(O)(OH)(CH₃)₂P(S)-P(S)(CH₃)₂ + P((CH₂)₃CH₃)₃ + H₂O → (CH₃)₂PH + SP((CH₂)₃CH₃)₃ + (CH₃)₂P(O)(OH) (CH3​)2​P(S)−P(S)(CH3​)2​+P((CH2​)3​CH3​)3​+H2​O→(CH3​)2​PH+SP((CH2​)3​CH3​)3​+(CH3​)2​P(O)(OH)

Properties

IUPAC Name

dimethylphosphane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C2H7P/c1-3-2/h3H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOTZYFSGUCFUKA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CPC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C2H7P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40217918
Record name Phosphine, dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40217918
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

62.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

676-59-5
Record name Phosphine, dimethyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=676-59-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Dimethylphosphine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000676595
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Phosphine, dimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40217918
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name DIMETHYLPHOSPHINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DRV85A28TP
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dimethylphosphine
Reactant of Route 2
Dimethylphosphine

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